Sodium acetate trihydrate, ACS reagent

Trace metal analysis ICP-OES Enzymatic assays
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C2H10NaO5
Molecular Weight 137.09 g/mol
Cat. No. B15549626
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Technical Parameters


Basic Identity
Product NameSodium acetate trihydrate, ACS reagent
Molecular FormulaC2H10NaO5
Molecular Weight137.09 g/mol
Structural Identifiers
InChIInChI=1S/C2H4O2.Na.3H2O/c1-2(3)4;;;;/h1H3,(H,3,4);;3*1H2
InChIKeyUCRNFUVTKPHVJL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Sodium Acetate Trihydrate ACS Reagent Grade: Composition and Analytical Baseline


Sodium acetate trihydrate (CH3COONa·3H2O, CAS 6131-90-4) is a hydrated sodium salt of acetic acid. As an ACS reagent grade material, it meets stringent purity and impurity specifications defined by the American Chemical Society Committee on Analytical Reagents [1]. Key physical constants include a molecular weight of 136.08 g/mol, melting point of approximately 58°C where it dissolves in its own water of crystallization, and aqueous solubility of 613 g/L at 20°C . The trihydrate form contains three water molecules per formula unit, resulting in a loss on drying specification of 39.0-40.5% at 130°C, which directly reflects its stoichiometric water content and distinguishes it from the anhydrous form .

Grade ACS reagent grade with stringent impurity specifications for analytical workflows
Form Trihydrate with defined stoichiometric water for precise buffer preparation
Use Context Trace metal-sensitive assays, HPLC, compendial testing, and nucleic acid protocols

Why Substituting Sodium Acetate Trihydrate ACS Grade with Other Acetate Salts or Lower Grades Compromises Analytical Integrity


In-class substitution of sodium acetate trihydrate ACS reagent with technical grade material, anhydrous sodium acetate, or alternative acetate salts (e.g., potassium acetate, ammonium acetate) introduces uncontrolled variables that can invalidate quantitative analytical procedures. Technical grade sodium acetate lacks the impurity limits required for trace metal-sensitive applications, with heavy metal content potentially exceeding ACS limits by an order of magnitude or more . Substituting the trihydrate with anhydrous sodium acetate alters buffer preparation stoichiometry and introduces a different impurity profile, including higher allowable levels of phosphate (≤0.001% vs ≤0.0002% in ACS trihydrate) and chloride (≤0.002% vs ≤0.0005%) that can interfere with enzymatic assays and chromatographic detection . Alternative acetate salts possess different cation-dependent properties that affect buffer pH range, ionic strength, and compatibility with biological systems, precluding simple interchangeability in validated analytical methods .

This product
Sodium acetate trihydrate ACS grade with defined impurity limits and stoichiometric water content
If substituted
Anhydrous ACS grade may introduce higher impurity levels and variable moisture, altering buffer stoichiometry
If substituted
Technical grade or alternative acetate salts lack trace metal limits, risking interference in metal-sensitive assays

Quantitative Evidence for Selecting Sodium Acetate Trihydrate ACS Grade: Comparator-Driven Specifications and Performance Metrics


Trace Metal Impurity Reduction: ACS Trihydrate vs. ACS Anhydrous Sodium Acetate

Sodium acetate trihydrate ACS reagent grade demonstrates lower trace metal impurity limits compared to the anhydrous ACS grade form, which is a critical differentiator for metal-sensitive analytical and biochemical applications. The trihydrate specification limits heavy metals (as Pb) to ≤0.0005% (5 ppm) , whereas the anhydrous ACS grade permits up to ≤0.001% (10 ppm) . Additionally, iron (Fe) is limited to ≤0.0005% (5 ppm) in the trihydrate ACS EMSURE® grade , compared to ≤0.001% (10 ppm) in anhydrous ACS grade , representing a 2-fold improvement in allowable iron contamination. These differences arise from the distinct manufacturing and purification processes for each form, with the trihydrate crystallization step providing additional purification that reduces trace metal carryover.

Heavy metals (Pb) limit
Direct head-to-head
≤0.0005%
vs anhydrous ACS ≤0.001%
Trihydrate Anhydrous
Supports lower metal interference risk in enzyme assays
Data to verify; ACS monograph specifications
Trace metal analysis ICP-OES Enzymatic assays

Anion Impurity Profile Comparison: ACS Trihydrate vs. ACS Anhydrous Sodium Acetate

The anion impurity profile of sodium acetate trihydrate ACS reagent grade is significantly tighter than that of the anhydrous ACS grade, with specific limits for chloride, phosphate, and sulfate that impact chromatographic and spectrophotometric applications. The trihydrate ACS grade limits chloride to ≤0.001% (and ≤0.0005% for EMSURE® grade), phosphate to ≤5 ppm (≤0.0005%), and sulfate to ≤0.002% [1]. In contrast, the anhydrous ACS grade permits chloride ≤0.002%, phosphate ≤0.001%, and sulfate ≤0.003% . The phosphate specification shows the most pronounced difference: the trihydrate limit (≤5 ppm or ≤0.0005%) is 2- to 5-fold lower than the anhydrous limit (≤0.001%), reducing the risk of phosphate interference in enzymatic assays and nucleic acid precipitation procedures.

Phosphate (PO₄³⁻) limit
Direct head-to-head
≤5 ppm
vs anhydrous ACS ≤0.001% (≤10 ppm)
Trihydrate Anhydrous
Reduces phosphate interference in nucleic acid and enzymatic protocols
JT Baker specification; 2- to 5-fold lower
Ion chromatography HPLC mobile phase Buffer preparation

Buffer Preparation Precision: Stoichiometric Advantage of Trihydrate over Anhydrous Form

Sodium acetate trihydrate offers a quantifiable advantage in buffer preparation precision compared to the anhydrous form due to its defined water content and lower hygroscopicity during weighing. The trihydrate has a precisely known water content of 39.0-40.5% loss on drying at 130°C [1], which corresponds stoichiometrically to exactly three water molecules per formula unit. In contrast, anhydrous sodium acetate is highly hygroscopic and can absorb up to 1% moisture during routine handling (loss on drying specification ≤1.0% at 120°C for ACS grade) , introducing variable and unknown water content that affects accurate molar calculations. The trihydrate form also exhibits higher aqueous solubility (613 g/L at 20°C) compared to the anhydrous form (365 g/L at 20°C) , facilitating the preparation of concentrated stock solutions without heating.

Water content stability
Class-level inference
39.0–40.5%
Stoichiometric trihydrate vs anhydrous ≤1.0% variable moisture
Enables accurate buffer molarity without drying or titration
Context-dependent; Scharlab data
Buffer preparation pH control Analytical chemistry

UV Absorbance and Optical Clarity: ACS Trihydrate vs. Lower Grade Material

High-purity ACS reagent grade sodium acetate trihydrate demonstrates controlled UV absorbance specifications that are critical for spectrophotometric and fluorescence-based assays. The EMSURE® ACS grade material exhibits UV absorbance limits of Amax ≤0.02 at 254 nm, Amax ≤0.01 at 280 nm, and Amax ≤0.01 at 350 nm . These specifications ensure minimal background interference in UV detection, which is essential for HPLC with UV-Vis detectors and for fluorescence quenching assays. Lower purity grades, such as technical grade sodium acetate, do not carry UV absorbance specifications and may contain organic impurities that absorb in the UV range, potentially interfering with detection of analytes at trace levels.

UV absorbance (254 nm)
Class-level inference
Amax ≤0.02
Technical grade: no specification, variable
Minimizes baseline interference in UV/fluorescence detection
Data to verify; 5% aq, 1 cm path
UV spectroscopy Fluorometry Chromatography detection

Insoluble Matter and Solution Clarity: ACS Trihydrate vs. Anhydrous ACS

Sodium acetate trihydrate ACS reagent grade demonstrates a lower insoluble matter specification compared to anhydrous ACS grade material. The trihydrate ACS specification limits insoluble matter to ≤0.005% [1], while the anhydrous ACS grade permits up to ≤0.01% insoluble matter . This 2-fold difference in allowable insoluble material directly affects solution clarity and the potential for particulate interference in chromatographic and filtration applications. The lower insoluble matter content of the trihydrate form is attributed to the recrystallization process during manufacturing, which effectively removes particulate contaminants.

Insoluble matter
Direct head-to-head
≤0.005%
vs anhydrous ACS ≤0.01%
Trihydrate Anhydrous
Supports column life and HPLC reproducibility
JT Baker specification; 2-fold lower
Filtration HPLC Sample preparation

Reducing Substances Content: ACS Trihydrate vs. Anhydrous Form

Sodium acetate trihydrate ACS reagent grade is specified to pass the permanganate reducing substances test with a limit of ≤0.005% (as formic acid) for substances reducing KMnO₄ [1]. The anhydrous ACS grade does not carry a specific quantitative limit for reducing substances in its standard monograph, though it must pass a qualitative test. The presence of reducing impurities can interfere with oxidation-reduction reactions, iodine titrations, and assays involving oxidizing agents, making the defined low limit of the trihydrate grade a critical specification for methods employing redox chemistry.

Reducing substances
Class-level inference
≤0.005%
Anhydrous ACS: qualitative pass only
Preserves accuracy in redox titrations and oxidation-sensitive assays
Scharlab specification; as formic acid
Redox titrations Oxidation-sensitive assays Pharmaceutical analysis

Validated Application Scenarios for Sodium Acetate Trihydrate ACS Reagent Grade Based on Quantitative Evidence


Trace Metal-Sensitive Enzymatic Assays and Biochemical Buffer Preparation

The 2-fold lower heavy metal impurity limit of sodium acetate trihydrate ACS grade (≤5 ppm Pb) compared to anhydrous ACS grade (≤10 ppm Pb) makes this reagent the preferred choice for metal-sensitive enzymatic assays. Trace metals such as iron, copper, and lead can inhibit metalloenzymes and interfere with kinase, phosphatase, and nuclease reactions. The defined low iron specification (≤5 ppm Fe in trihydrate vs. ≤10 ppm in anhydrous) [1] further reduces the risk of Fenton chemistry interference in oxidation-sensitive assays. The precisely known stoichiometric water content (39.0-40.5%) enables accurate preparation of acetate buffers (pH range 3.6-5.6) without requiring drying or water content determination, which is essential for reproducible enzymatic reaction conditions and nucleic acid precipitation protocols.

HPLC Mobile Phase Preparation and Chromatographic Analysis

The lower insoluble matter specification of sodium acetate trihydrate ACS grade (≤0.005%) versus anhydrous ACS grade (≤0.01%) reduces the risk of particulate accumulation in HPLC columns and frits, extending column life and maintaining consistent backpressure. The defined low UV absorbance (Amax ≤0.02 at 254 nm, ≤0.01 at 280 nm, ≤0.01 at 350 nm) ensures minimal baseline interference when acetate buffers are used as mobile phase components with UV detection, which is particularly important for trace-level analyte quantification. The tighter phosphate impurity limit (≤5 ppm in trihydrate vs. ≤0.001% in anhydrous) [1] reduces the potential for phosphate-related peak interference in ion chromatography and ion-pairing HPLC methods.

Pharmaceutical Compendial Testing and USP/NF Monograph Compliance

Sodium acetate trihydrate ACS reagent grade meets the reagent specifications for testing USP/NF monographs , making it directly applicable to pharmaceutical quality control and release testing. The combination of defined heavy metal limits (≤5 ppm Pb) , controlled reducing substances content (≤0.005%) [1], and low anion impurities supports compliance with pharmacopoeial methods that require high-purity reagents. The trihydrate form's stable stoichiometric water content ensures accurate buffer preparation for dissolution testing and other compendial procedures, while the defined pH of a 5% solution (7.5-9.2 at 25°C) provides a quality control checkpoint for reagent consistency.

Nucleic Acid Purification and Protein Crystallography

The low phosphate impurity content (≤5 ppm) and low heavy metal specification (≤5 ppm Pb, ≤5 ppm Fe) of sodium acetate trihydrate ACS grade are critical for nucleic acid precipitation and purification protocols, where phosphate can compete with nucleic acid binding and trace metals can catalyze nucleic acid degradation. The defined UV absorbance specifications (Amax ≤0.02 at 254 nm) [1] support accurate quantification of purified nucleic acids by UV spectrophotometry. In protein crystallography, the controlled reducing substances limit (≤0.005%) and low insoluble matter content (≤0.005%) [2] minimize interference with protein folding and crystal nucleation, supporting reproducible crystallization conditions for X-ray diffraction studies.

Application
Selection Property
Validation Focus
Trace metal-sensitive enzymatic assays
Low heavy metal and iron specification
Verify lot-specific trace metal limits
HPLC mobile phase and chromatographic analysis
Low insoluble matter and defined UV absorbance
Confirm UV absorbance and filtration behavior
Pharmaceutical compendial testing
ACS reagent grade with controlled reducing substances
Review monograph compliance and pH specification
Nucleic acid purification and protein crystallography
Low phosphate and controlled UV absorbance
Assess phosphate interference and solution clarity
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